Cas no 1241040-16-3 (N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide
• CAS No: 1241040-16-3
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD18156711
• CID: 4579992
• PubChem ID: 47092734
• Update Time: 2025-05-20

N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-Benzodioxol-5-yl)-2-hydroxypropanamide
• Propanamide, N-1,3-benzodioxol-5-yl-2-hydroxy-
• N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide

• MDL： MFCD18156711
• Inchi： 1S/C10H11NO4/c1-6(12)10(13)11-7-2-3-8-9(4-7)15-5-14-8/h2-4,6,12H,5H2,1H3,(H,11,13)
• InChI Key： DEDYDJBOLQRCQS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)C(O)C

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 425.3±45.0 °C at 760 mmHg
• Flash Point: 211.0±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide (CAS No. 1241040-16-3)

N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide, identified by its CAS number 1241040-16-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The benzodioxolyl moiety, a key pharmacophore in many bioactive molecules, contributes to the compound's intriguing pharmacological properties.

The structure of N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide consists of a benzodioxole ring system linked to a propanamide moiety. This arrangement suggests possible interactions with biological targets, making it a promising candidate for further investigation. The hydroxyl group in the propanamide side chain introduces polarity and hydrogen bonding capabilities, which can influence the compound's solubility and binding affinity.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug development. The benzodioxole scaffold, found in N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide, is known for its presence in several bioactive natural products and synthetic drugs. This motif has been explored for its antimicrobial, anti-inflammatory, and even anticancer properties. The structural diversity offered by this scaffold allows for the design of molecules with tailored biological activities.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps typically include functional group transformations such as oxidation and reduction reactions, as well as nucleophilic substitutions to introduce the desired substituents. The synthesis often requires careful optimization to achieve high yields and purity, underscoring the importance of robust synthetic strategies in pharmaceutical research.

The pharmacological potential of N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide has been explored through various computational and experimental studies. Computational modeling has been instrumental in predicting binding interactions with potential biological targets, such as enzymes and receptors. These studies suggest that the compound may exhibit inhibitory activity against certain therapeutic targets, making it a valuable lead compound for drug development.

In vitro studies have begun to elucidate the mechanism of action of N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide. Initial findings indicate that the compound interacts with specific proteins involved in cellular signaling pathways. By modulating these pathways, the compound may exert effects relevant to various diseases. Further research is needed to fully characterize its pharmacological profile and to explore potential therapeutic applications.

The chemical stability and metabolic fate of N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide are critical considerations in drug development. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to study its degradation products and metabolic pathways. Understanding these processes is essential for predicting drug efficacy and safety profiles.

The future direction of research on N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide includes both structural optimization and preclinical evaluation. By modifying key structural features, researchers aim to enhance its biological activity and reduce potential side effects. Preclinical studies will provide crucial data on its safety and efficacy before moving into clinical trials.

The broader significance of this compound lies in its contribution to the expanding library of heterocyclic scaffolds used in drug discovery. As our understanding of biological systems continues to grow, compounds like N-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropanamide, with their unique structural features and potential biological activities, will continue to play a vital role in developing new treatments for human diseases.